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Compound of Interest

1-Propyne-1-sulfonic acid, sodium
Compound Name:

salt
CAS No.: 28672-98-2
Cat. No.: B14687028

Get Quote

Executive Summary

Sodium propynesulfonate (SPS), also known as Sodium 2-propyn-1-sulfonate (CAS: 55947-46-
1), is a critical functional additive used primarily in nickel electroplating (as a brightener/leveling
agent) and lithium-ion battery electrolytes (as a solid electrolyte interphase [SEI] former).[1][2]

Unlike simple inorganic salts, SPS contains a reactive propargyl (alkyne) moiety. Consequently,
its thermal stability is defined not by a simple melting event, but by a competitive decomposition
mechanism involving polymerization and sulfonate cleavage.

Critical Thermal Thresholds:
o Decomposition Onset (

): ~220°C (Solid state)

e Melting Point: Decomposes upon melting (approx. 220-230°C).
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o Flash Point: Not applicable for pure solid; 26°C for methanolic solutions.[2]

Physicochemical Profile & Purity Considerations

Before analyzing thermal data, it is vital to establish the baseline material properties.
Commercial SPS is often supplied as an aqueous solution or a hygroscopic powder. Thermal
analysis must be performed on the anhydrous solid to avoid interference from solvent

evaporation.
Property Specification Notes

Chemical Formula

Molecular Weight 142.11 g/mol
) White to yellowish crystalline ) )
Physical State Highly hygroscopic.
powder
] ] Material browns/chars rather
Melting Point 220°C (Decomposes) ]
than forming a clear melt.
. o Insoluble in non-polar organic
Solubility High in Water, Methanol
solvents.
Absorbed moisture mimics
Hygroscopicity High mass loss in TGA

Senior Scientist Note: Do not confuse the flash point of SPS solutions (often supplied in
methanol, FP ~26°C) with the stability of the solid salt. The solid is not volatile but is

combustible under high heat.
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Thermal Decomposition Metrics (TGA & DSC)

The thermal stability of SPS is best characterized using a combination of Thermogravimetric
Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

In an inert atmosphere (

), SPS exhibits a multi-stage weight loss profile:

o Stage | (Dehydration):

o Observation: 1-5% mass loss (depending on drying).

o Cause: Loss of physisorbed water. SPS is hygroscopic; this step is non-destructive.
o Stage Il (Primary Decomposition):

o Observation: Sharp mass loss (onset ~220°C).

o Cause: Polymerization of the alkyne group and initial breakdown of the organic backbone.
o Stage Il (Carbonization):

o Observation: Gradual mass loss.[3]

o Cause: Cleavage of the C-S bond, release of

, and formation of sodium sulfate/carbonate residues.

Differential Scanning Calorimetry (DSC)

DSC reveals the thermodynamic nature of the breakdown:
» Endothermic Event: None observed for pure melting.

o Exothermic Event (
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): A distinct exothermic peak is observed immediately following the onset of decomposition.
This indicates alkyne polymerization (cross-linking of the triple bonds), which releases
significant heat.

Decomposition Mechanism
The degradation of SPS is driven by the high reactivity of the propargyl group (

). Unlike saturated sulfonates (e.g., sodium methanesulfonate) which are stable up to 400°C,
the triple bond in SPS introduces a lower-energy failure mode.

Visualizing the Pathway

The following diagram illustrates the competitive degradation pathways.
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Figure 1: Thermal degradation pathways of SPS. The primary instability arises from the
polymerization of the alkyne tail, followed by sulfonate scission.

Experimental Protocol: Validating Stability

To validate the stability of a specific SPS batch (e.g., for QC in battery electrolyte production),

follow this self-validating protocol.

Workflow Diagram
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Start: SPS Raw Material

Step 1: Vacuum Drying
(60°C, 4h, <10 mbar)
Removes hygroscopic water

:

Step 2: TGA Setup
Pan: Alumina/Platinum
Atmosphere: N2 (50 mL/min)

:

Step 3: Thermal Ramp
Rate: 10°C/min
Range: 30°C to 600°C

;

Step 4: Data Analysis
Determine T(onset) & T(5% loss)

QC Check:
T(onset) > 215°C?

Yes 0

PASS: Stable FAIL: Contaminated/Degraded

Click to download full resolution via product page

Figure 2: Standardized QC workflow for determining thermal stability of SPS.
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Detailed Methodology

e Sample Preparation:

o SPS is hygroscopic.[4] Pre-dry the sample at 60°C under vacuum for 4 hours. Failure to
do this will result in a false "decomposition” signal at 100°C due to water evaporation.

e Instrument Setup (TGA/DSC):
o Crucible: Alumina (

) or Platinum (
). Do not use Aluminum pans if going above 500°C.
o Atmosphere: High-purity Nitrogen (
) flow at 50 mL/min to prevent oxidative combustion, isolating thermal decomposition.

o Ramp Rate: 10 K/min (Standard).
o Data Interpretation:
o Define

using the tangent method (intersection of the baseline and the slope of the first major
mass loss step).

o Acceptance Criteria: For battery-grade SPS,

should be

. Lower values indicate organic impurities or hydrolysis products.

Application Context & Safety
Battery Applications (Li-ion)

In Li-ion batteries, SPS is used as an additive (<2 wt%).
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e Operational Stability: The internal temperature of a battery rarely exceeds 60°C during
normal operation. SPS is thermally stable in this range.

e Thermal Runaway: In a runaway scenario (>150°C), SPS will contribute to exotherms via
polymerization, potentially accelerating the failure mode. However, its low concentration
makes this contribution minor compared to the electrolyte solvent.

Storage Recommendations

o Temperature: Store below 30°C.

o Atmosphere: Store under inert gas (Argon/Nitrogen) or in tightly sealed containers with
desiccants.

e Incompatibility: Avoid strong oxidizers and strong acids, which can catalyze the
polymerization of the alkyne group even at room temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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